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Compound of Interest

Compound Name: Acetarsol

Cat. No.: B1665420 Get Quote

Essential guidelines for the safe and compliant disposal of Acetarsol, an arsenic-containing

compound, are critical for ensuring personnel safety and environmental protection within

research and drug development settings. Acetarsol and all materials contaminated with it are

classified as hazardous waste and require strict adherence to disposal protocols. This guide

provides detailed, step-by-step procedures for the proper management of Acetarsol waste.

Regulatory and Safety Data Overview
All quantitative data pertinent to the disposal of Acetarsol is summarized in the table below.

This information is derived from regulations set forth by the Environmental Protection Agency

(EPA) under the Resource Conservation and Recovery Act (RCRA) and the Comprehensive

Environmental Response, Compensation, and Liability Act (CERCLA).
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Parameter Value Regulation Description

EPA Hazardous

Waste Code
D004 40 CFR Part 261

This code is assigned

to wastes that exhibit

the characteristic of

toxicity due to the

presence of arsenic.

Toxicity Characteristic

Leaching Procedure

(TCLP) Limit

5.0 mg/L 40 CFR § 261.24

If the extract from a

representative sample

of the waste contains

arsenic at or above

this concentration, it is

classified as

hazardous.

Reportable Quantity

(RQ)
1 lb (0.454 kg) 40 CFR § 302.4

For waste streams

containing arsenic

from the production of

veterinary

pharmaceuticals, a

release of this amount

or more must be

reported to the

National Response

Center.[1][2][3][4]

Experimental Protocol: Step-by-Step Disposal
Procedure
This protocol outlines the mandatory steps for the safe handling and disposal of Acetarsol
waste in a laboratory setting.

1.0 Personal Protective Equipment (PPE)

1.1 Always wear appropriate PPE when handling Acetarsol and its waste. This includes:

Nitrile gloves
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Safety goggles or a face shield
A lab coat

2.0 Waste Segregation and Collection

2.1 Designate a specific, clearly labeled hazardous waste container for all Acetarsol waste.

2.2 Collect all materials that have come into contact with Acetarsol as hazardous waste. This

includes:

Unused or expired Acetarsol powder.
Contaminated consumables (e.g., pipette tips, weighing boats, paper towels).
Contaminated PPE (e.g., gloves).
Rinsate from cleaning contaminated glassware. 2.3 Crucially, never dispose of Acetarsol or
its contaminated materials in the regular trash or down the drain.

3.0 Container Management

3.1 Use a container that is compatible with arsenic compounds and is in good condition with a

secure, leak-proof lid. 3.2 Label the hazardous waste container with the words "Hazardous

Waste," the full chemical name "Acetarsol," and the EPA hazardous waste code "D004." 3.3

Keep the container closed at all times, except when adding waste.

4.0 Storage (Satellite Accumulation Area)

4.1 Store the waste container in a designated satellite accumulation area that is at or near the

point of generation and under the control of the laboratory personnel. 4.2 The storage area

should be a secondary containment bin to prevent the spread of material in case of a spill. 4.3

Ensure the satellite accumulation area is away from incompatible materials.

5.0 Disposal Request and Pickup

5.1 Once the waste container is full, or if waste generation is complete, arrange for disposal

through your institution's Environmental Health and Safety (EHS) office or a licensed

hazardous waste disposal contractor. 5.2 Complete all necessary waste pickup forms as

required by your institution.

Disposal Workflow Diagram
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The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of Acetarsol waste.

Start: Acetarsol Waste Generated

1. Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Is the waste liquid or solid?

2a. Collect Solid Waste in
Designated Container

Solid

2b. Collect Liquid Waste (including rinsate)
in Designated Container

Liquid

3. Ensure Container is:
- Compatible and Sealed

- Labeled 'Hazardous Waste, Acetarsol, D004'

4. Store in Secondary Containment
in a Satellite Accumulation Area

5. Submit Waste Pickup Request
to EHS or Contractor

End: Waste Removed by
Licensed Professional
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Caption: Workflow for the proper disposal of Acetarsol waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. eCFR :: 40 CFR 302.4 -- Hazardous substances and reportable quantities. [ecfr.gov]

2. ehs.washington.edu [ehs.washington.edu]

3. phmsa.dot.gov [phmsa.dot.gov]

4. 40 CFR § 302.4 - Hazardous substances and reportable quantities. | Electronic Code of
Federal Regulations (e-CFR) | US Law | LII / Legal Information Institute [law.cornell.edu]

To cite this document: BenchChem. [Proper Disposal of Acetarsol: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1665420#acetarsol-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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